Cas no 1806188-18-0 (6-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 6-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806188-18-0
• MF: C₈H₂F₆INO₃
• MW: 401.001275539398
• CID: 4837851
• Update Time: 2025-07-01

6-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H2F6INO3/c9-7(10,11)5-4(19-8(12,13)14)2(6(17)18)1-3(15)16-5/h1H,(H,17,18)
• InChI Key： SYNKENQIBHEGJR-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=C(C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 6-Iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid

6-Iodo-3-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-4-Carboxylic Acid: A Comprehensive Overview

The compound 6-Iodo-3-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-4-Carboxylic Acid (CAS No. 1806188-18-0) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The presence of multiple functional groups, including the iodo, trifluoromethoxy, and trifluoromethyl substituents, makes this compound particularly interesting for researchers in medicinal chemistry, materials science, and pharmacology.

Recent studies have highlighted the importance of halogenated pyridine derivatives in drug discovery. The iodo group at position 6 of the pyridine ring contributes to the molecule's electronic properties, enhancing its ability to participate in various biochemical interactions. Additionally, the trifluoromethoxy and trifluoromethyl groups at positions 3 and 2, respectively, introduce steric hindrance and fluorine-based electron-withdrawing effects. These features are crucial for modulating the compound's bioavailability, stability, and pharmacokinetic profiles.

One of the most promising applications of this compound lies in its potential as a lead molecule in the development of novel therapeutic agents. Researchers have explored its role as a kinase inhibitor, where its unique structure allows for precise binding to specific protein targets. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of this compound with high accuracy, further accelerating its progression through preclinical trials.

In addition to its medicinal applications, 6-Iodo-3-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-4-Carboxylic Acid has shown potential in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable component in the synthesis of advanced materials such as metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the iodination of a pyridine derivative and subsequent fluorination reactions to introduce the trifluoromethoxy and trifluoromethyl groups. Recent breakthroughs in catalytic fluorination techniques have significantly improved the yield and purity of this compound, making it more accessible for large-scale research.

From an environmental perspective, understanding the degradation pathways of 6-Iodo-3-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-4-Carboxylic Acid is critical for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound undergoes rapid degradation into less harmful byproducts. This information is vital for ensuring its safe use in industrial and medical applications.

In conclusion, 6-Iodo-3-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-4-Carboxylic Acid (CAS No. 1806188-18-0) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in future innovations within medicinal chemistry and materials science.